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Compound of Interest

Compound Name: 16-Aminohexadecan-1-ol

CAS No.: 50602-69-2

Cat. No.: B8564035

Get Quote

Executive Summary
16-Aminohexadecan-1-ol (CAS 50602-69-2) is a bifunctional long-chain lipid linker used

critically in the synthesis of lipid nanoparticles (LNPs) and surface-modified liposomes. Its

amphiphilic nature—possessing both a polar primary amine/alcohol head and a hydrophobic

hexadecyl tail—presents specific handling challenges. While not highly volatile, its solid-state

fineness poses inhalation risks, and its amine functionality necessitates strict protection against

dermal and ocular irritation.

This guide provides a self-validating safety protocol, moving beyond generic advice to address

the specific physical chemistry of this lipid-anchor molecule.

Part 1: Chemical Profile & Hazard Logic
Understanding the molecule is the first step in safety.
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Property Specification Safety Implication

CAS Number 50602-69-2
Unique identifier for waste

labeling.

Physical State White waxy solid / Powder
Dust generation is the primary

inhalation vector.

Functionality
Primary Amine (-NH2), Alcohol

(-OH)

Corrosive/Irritant: Amines can

cause chemical burns or

severe dermatitis upon

prolonged contact.

Solubility
Soluble in Ethanol,

Chloroform, DCM

Permeation Risk: Once

dissolved, the solvent acts as

a carrier, significantly reducing

glove breakthrough times.

GHS Classification
Skin Irrit. 2, Eye Irrit.[1][2][3]

2A, STOT SE 3

Target organs: Respiratory

tract, skin, eyes.

Part 2: Personal Protective Equipment (PPE) Matrix
The "Why" behind the gear: Standard latex gloves are insufficient for lipid-amine handling

because organic solvents (often used to dissolve this compound) degrade latex rapidly,

carrying the amine through to the skin.

1. Hand Protection Strategy
Dry Solid Handling:

Primary Layer: Nitrile Examination Gloves (min 4 mil).

Logic: Sufficient to protect against incidental contact with dry powder.

Solution Handling (e.g., in Chloroform/Methanol):

Primary Layer: High-Dexterity Nitrile (4 mil).
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Secondary Layer (Outer): Thicker Nitrile (8 mil) or Laminate (Silver Shield) if handling

>100mL.

Logic: Chloroform permeates standard nitrile in <2 minutes. The double-gloving system

provides a "sacrificial" outer layer that can be stripped immediately upon splash without

exposing skin.

2. Respiratory & Eye Protection[4][5]
Engineering Control (Primary): Chemical Fume Hood. Never weigh this substance on an

open bench.

Eye Protection: Chemical Splash Goggles (ANSI Z87.1).

Note: Safety glasses are inadequate because fine amine dust can bypass side shields and

react with eye moisture to form an alkaline solution.

Respiratory (If Hood Unavailable): N95 or P95 Particulate Respirator.

Logic: Protects against the inhalation of fine particulates which can cause respiratory

sensitization.

Part 3: Operational Protocol (Step-by-Step)
This workflow is designed to minimize static charge (which scatters lipid powders) and prevent

cross-contamination.

Phase A: Preparation & Weighing
Static Control: 16-Aminohexadecan-1-ol is waxy and prone to static. Use an anti-static gun

or ionizing bar inside the fume hood before opening the vial.

Weighing:

Place the receiving vessel (scintillation vial or round-bottom flask) on the balance inside

the hood.

Use a stainless steel spatula (plastic spatulas generate static, causing powder to "jump").
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Critical Step: Wipe the spatula with a Kimwipe dampened in ethanol before use to remove

any residual oils that could contaminate the lipid.

Phase B: Dissolution & Transfer
Solvent Addition: Add the solvent (typically Ethanol or Chloroform) slowly down the side of

the vessel to wash down any adherent powder.

Vortexing: Cap the vial tightly. Vortex for 30 seconds.

Observation Check: Ensure the solution is clear. Cloudiness indicates incomplete

dissolution or moisture contamination (the amine is hygroscopic).

Transfer: Use a glass Pasteur pipette. Avoid plastic pipettes if using halogenated solvents

(Chloroform/DCM) as plasticizers can leach into your lipid formulation.

Part 4: Emergency Response & Waste Disposal
Spill Management

Dry Spill: Do not sweep (creates dust). Cover with a damp paper towel (water-dampened) to

trap dust, then wipe up.

Solution Spill: Cover with an absorbent pad.[5] If the solvent is flammable (Ethanol), turn off

nearby hot plates.

Decontamination: Clean the surface with 1% Acetic Acid or weak Citric Acid solution.

Mechanism:[3][6] The acid neutralizes the basic amine residues, preventing sticky residue

and chemical burns.

Disposal Protocol
Solid Waste: Dispose of contaminated gloves, paper towels, and weighing boats in the

Hazardous Solid Waste bin (labeled "Toxic/Irritant").

Liquid Waste:

Segregate based on the solvent.
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If in Ethanol: Flammable Organic Waste.

If in Chloroform: Halogenated Organic Waste.

Labeling: Must explicitly list "16-Aminohexadecan-1-ol" as a constituent. Do not just write

"Lipid Waste."

Part 5: Visualization & Logic Flows
Diagram 1: PPE Selection Logic
Caption: Decision tree for selecting glove and respiratory protection based on the physical

state of the reagent.
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Diagram 2: Operational Workflow (Cradle-to-Grave)
Caption: Step-by-step workflow from storage retrieval to final waste disposal, highlighting

critical control points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. 16-Aminohexadecan-1-ol | C16H35NO | CID 13272233 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 16-Amino-1-hexadecanethiol hydrochloride | C16H36ClNS | CID 88709872 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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[https://www.benchchem.com/product/b8564035/docs#operational-guide-safe-handling-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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